Cas no 443129-35-9 (O-Arachidonoyl Ethanolamine Hydrochloride)

O-Arachidonoyl Ethanolamine Hydrochloride is a synthetic derivative of the endogenous lipid mediator anandamide (AEA), modified with an arachidonoyl group and stabilized as a hydrochloride salt. This compound is of interest in biochemical and pharmacological research due to its potential role in studying the endocannabinoid system, particularly interactions with cannabinoid receptors (CB1 and CB2). The hydrochloride form enhances solubility and stability, facilitating experimental handling in vitro. Researchers utilize this analog to explore lipid signaling pathways, receptor binding affinities, and enzymatic degradation mechanisms. Its structural resemblance to AEA makes it a valuable tool for probing the modulation of neurotransmission, inflammation, and pain perception in preclinical studies.
O-Arachidonoyl Ethanolamine Hydrochloride structure
443129-35-9 structure
Product Name:O-Arachidonoyl Ethanolamine Hydrochloride
CAS No:443129-35-9
MF:C22H38ClNO2
MW:383.995625972748
CID:929418
PubChem ID:24724661
Update Time:2025-10-29

O-Arachidonoyl Ethanolamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • arachidonic acid-(2-aminoethyl)-ester hydrochloride
    • O-Arachidonoyl Ethanolamine (hydrochloride)
    • Virodhamine hydrochloride
    • O-AEA hydrochloride
    • O-Arachidonoyl ethanolamine hydrochloride
    • CS-0095057
    • MFCD05863982
    • Virodhamine (hydrochloride)
    • 443129-35-9
    • 2-aminoethyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate;hydrochloride
    • O-Arachidonoyl Ethanolamine Hydrochloride (Technical Grade)
    • SR-01000946680-1
    • HY-128040
    • (5Z,8Z,11Z,14Z)-2-Aminoethyl icosa-5,8,11,14-tetraenoate hydrochloride
    • SR-01000946680
    • O-Arachidonoyl Ethanolamine Hydrochloride
    • MDL: MFCD05863982
    • Inchi: 1S/C22H37NO2.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)25-21-20-23;/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-21,23H2,1H3;1H/b7-6-,10-9-,13-12-,16-15-;
    • InChI Key: BNTZVCDZOZGRSZ-XVSDJDOKSA-N
    • SMILES: Cl.O(CCN)C(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

  • Exact Mass: 383.25900
  • Monoisotopic Mass: 383.2591071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 408
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Color/Form: Yellow oil
  • Solubility: DMF: ≥20 mg/mL, soluble
  • PSA: 52.32000
  • LogP: 7.13630
  • Solubility: Not available

O-Arachidonoyl Ethanolamine Hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi
  • Storage Condition:−70°C

O-Arachidonoyl Ethanolamine Hydrochloride Pricemore >>

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